N-(2-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methoxy}phenyl)acetamide

• IUPAC Name: N-[2-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]acetamide
• InChI: InChI=1S/C17H14ClN3O3/c1-11(22)19-14-8-4-5-9-15(14)23-10-16-20-21-17(24-16)12-6-2-3-7-13(12)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: WKYAPDUPOSIOQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1OCC2=NN=C(O2)C3=CC=CC=C3Cl
• Molecular Formula: C17H14ClN3O3
• DSSTOX Substance ID: DTXSID301320755
• Molecular Weight: 343.8 g/mol
• Solubility: 4.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 853752-01-9

Description

The compound “N-(2-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methoxy}phenyl)acetamide” belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound includes an oxadiazole ring attached to a phenyl ring via a methoxy group, and an acetamide group attached to the phenyl ring. The presence of these functional groups could influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the oxadiazole ring is known to participate in various chemical reactions, including nucleophilic substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the oxadiazole ring could contribute to its aromaticity and stability.

Scientific Research Applications

Antiviral Activity

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Future Directions

The study of oxadiazole derivatives is a promising area of research due to their wide range of biological activities. Future research could focus on synthesizing new derivatives and studying their properties and activities.